Cas no 141282-21-5 (Acetic acid, [2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-, 1-methylethyl ester)
141282-21-5 structure
Product Name:Acetic acid, [2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-, 1-methylethyl ester
CAS No:141282-21-5
MF:C11H22O6
MW:250.288784503937
CID:1302749
PubChem ID:21252461
Update Time:2025-04-20
Acetic acid, [2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-, 1-methylethyl ester
- YAMNKZBHNCYKHD-UHFFFAOYSA-N
- SCHEMBL1401407
- Isopropyl 2-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)acetate
- Isopropyl 11-hydroxy-3,6,9-trioxa-undecanoate
- 141282-21-5
-
- Inchi: 1S/C11H22O6/c1-10(2)17-11(13)9-16-8-7-15-6-5-14-4-3-12/h10,12H,3-9H2,1-2H3
- InChI Key: YAMNKZBHNCYKHD-UHFFFAOYSA-N
- SMILES: O(CCOCCO)CCOCC(=O)OC(C)C
Computed Properties
- Exact Mass: 250.14166
- Monoisotopic Mass: 250.14163842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- PSA: 74.22
Acetic acid, [2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-, 1-methylethyl ester Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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